2,3-O-Isopropylidenyl euscaphic acid

• Molecular Formula: C33H52O5
• Molecular Weight: 528.8 g/mol
• InChI: InChI=1S/C33H52O5/c1-19-12-15-33(26(34)35)17-16-30(7)20(24(33)32(19,9)36)10-11-23-29(6)18-21-25(38-28(4,5)37-21)27(2,3)22(29)13-14-31(23,30)8/h10,19,21-25,36H,11-18H2,1-9H3,(H,34,35)/t19-,21+,22+,23-,24-,25+,29+,30-,31-,32-,33+/m1/s1
• InChIKey: UKGZFGGRLJUNFM-PCDNWHFYSA-N

2,3-O-Isopropylidenyl Euscaphic Acid Overview

2,3-O-Isopropylidenyl euscaphic acid is a pentacyclic triterpenoid characterized by a 2,3-O-isopropylidene acetal protecting group on the euscaphic acid scaffold [1]. Originally isolated from the seeds of blackberry (Rubus fructicosus), this derivative exhibits two principal pharmacological activities: cytotoxic activity against HL-60 human leukemia cells (IC50 = 72.8 μM) and hepatoprotective effects in HepG2 cells (EC50 = 88.36 ± 3.25 μM) . The acetonide modification alters key physicochemical properties—most notably increasing lipophilicity (LogP = 7.91) relative to the parent compound—which may influence cellular permeability and target engagement .

Probe Type

Isopropylidene-protected ursane triterpenoid with differentiated cytotoxicity profile

Selection Logic

Selective HL-60 cell-model activity within co-isolated analog set; not a general triterpenoid acid

Use Context

SAR probe for isopropylidene bridge impact; negative control for DNA polymerase studies

• [1] Ono, M., Yasuda, S., Nishi, K., Yamamoto, K., Fuchizaki, S., Higuchi, S., Komatsu, H., Okawa, M., Kinjo, J., Yoshimitsu, H., & Nohara, T. (2016). Two new triterpenoids from the seeds of blackberry (Rubus fructicosus). Natural Product Research, 30(8), 904–911. View Source

Why 2,3-O-Isopropylidenyl Euscaphic Acid Cannot Be Substituted

Substitution of 2,3-O-isopropylidenyl euscaphic acid with its parent compound, euscaphic acid, or structurally related ursane analogs such as tormentic acid or ursolic acid is not scientifically justifiable. The 2,3-O-isopropylidene acetal group confers a distinct molecular structure (C33H52O5) that fundamentally alters physicochemical behavior and biological activity profiles. While euscaphic acid primarily inhibits DNA polymerases α and β (IC50 = 61 and 108 μM, respectively) [1], the acetonide derivative shifts activity toward HL-60 cytotoxicity and hepatoprotection [2]. Furthermore, the increased lipophilicity (LogP = 7.91) of the protected derivative likely influences membrane permeability and intracellular distribution relative to the more polar parent compound . Even among structurally similar ursane triterpenoids, divergent substitution patterns yield non-overlapping activity spectra: tormentic acid exhibits hepatoprotection via NF-κB pathway modulation (IC50 = 9.5 μM in mouse hepatocytes) and broad anticancer activity, whereas ursolic acid demonstrates markedly higher HL-60 cytotoxicity (IC50 = 0.85–8.26 μM) [3]. These quantitative and mechanistic divergences preclude interchangeable use in research or industrial applications.

Target Compound

2,3-O-Isopropylidenyl Euscaphic Acid

Selective HL-60 cytotoxicity (IC50 72.8 μM); no DNA polymerase inhibition reported

Parent Euscaphic Acid

Cannot substitute

Inhibits DNA polymerase α/β; lacks HL-60 cytotoxicity. Mechanism switch renders functional interchange invalid.

Co‑isolated Analogs (1,2,4)

Cannot substitute

All three isopropylidenedioxy analogs inactive against HL-60 cells. Only specific 2,3‑O‑isopropylidene pattern shows activity.

• [1] Probes & Drugs Portal. Euscaphic acid (PD125434) Compound Summary. View Source
• [2] Ono, M., Yasuda, S., Nishi, K., Yamamoto, K., Fuchizaki, S., Higuchi, S., Komatsu, H., Okawa, M., Kinjo, J., Yoshimitsu, H., & Nohara, T. (2016). Two new triterpenoids from the seeds of blackberry (Rubus fructicosus). Natural Product Research, 30(8), 904–911. View Source
• [3] Lauthier, F., et al. (2005). Inhibition of lipoxygenase activity and HL60 leukemic cell proliferation by ursolic acid isolated from heather flowers (Calluna vulgaris). Planta Medica, 71(10), 962–964. View Source

2,3-O-Isopropylidenyl Euscaphic Acid: Key Differentiation Evidence

Selective HL-60 Cytotoxicity vs. Isopropylidenedioxy Analogs

2,3-O-Isopropylidenyl euscaphic acid demonstrates cytotoxic activity against HL-60 human leukemia cells with an IC50 of 72.8 μM [1]. This value is 85-fold less potent than ursolic acid (IC50 = 0.85 μM) [2] but represents a distinct activity profile relative to the parent compound euscaphic acid, which primarily acts as a DNA polymerase inhibitor (pol α IC50 = 61 μM; pol β IC50 = 108 μM) rather than a direct cytotoxic agent [3].

HL-60 Cytotoxicity Selectivity

Head-to-head

IC50 72.8 μM (HL-60); Analogs 1, 2, 4 inactive in same assay

Supports compound-specific cell-model response context

Only active among four co-isolated isopropylidenedioxy triterpenoids

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	72.8 μM
Comparator Or Baseline	Ursolic acid: 0.85 μM; Euscaphic acid: No direct HL-60 cytotoxicity reported; DNA polymerase α IC50 = 61 μM
Quantified Difference	Target is 85.6-fold less potent than ursolic acid in HL-60 cells; parent compound lacks direct HL-60 cytotoxicity
Conditions	HL-60 human leukemia cell line; in vitro cytotoxicity assay

Why This Matters

The moderate cytotoxicity and distinct mechanism relative to both highly potent ursolic acid and non-cytotoxic parent euscaphic acid may offer a narrower therapeutic window suitable for specific mechanistic studies or combination strategies where extreme potency is undesirable.

• [1] Ono, M., Yasuda, S., Nishi, K., Yamamoto, K., Fuchizaki, S., Higuchi, S., Komatsu, H., Okawa, M., Kinjo, J., Yoshimitsu, H., & Nohara, T. (2016). Two new triterpenoids from the seeds of blackberry (Rubus fructicosus). Natural Product Research, 30(8), 904–911. View Source
• [2] Lauthier, F., et al. (2005). Inhibition of lipoxygenase activity and HL60 leukemic cell proliferation by ursolic acid isolated from heather flowers (Calluna vulgaris). Planta Medica, 71(10), 962–964. View Source
• [3] Probes & Drugs Portal. Euscaphic acid (PD125434) Compound Summary. View Source

Pharmacological Divergence: Cytotoxicity vs. Polymerase Inhibition

2,3-O-Isopropylidenyl euscaphic acid exhibits a hepatoprotective effect in HepG2 cells with an EC50 of 88.36 ± 3.25 μM . This contrasts with tormentic acid, which demonstrates hepatoprotection against D-GalN-induced toxicity in mouse hepatocytes with an IC50 of 9.5 μM (9500 nM) . The target compound operates in the micromolar range, whereas tormentic acid is active in the nanomolar range, suggesting distinct potency and potentially different molecular targets or signaling pathways.

Mechanistic Divergence

Cross-study comparable

Cytotoxicity (HL-60) vs. DNA polymerase α/β inhibition (parent acid)

Supports distinct biological target engagement

Direct co-assay not available; mechanism switch inferred from separate studies

Evidence Dimension	Hepatoprotection potency
Target Compound Data	EC50 = 88.36 ± 3.25 μM
Comparator Or Baseline	Tormentic acid: IC50 = 9.5 μM (9500 nM) in mouse hepatocytes
Quantified Difference	Tormentic acid is approximately 9.3-fold more potent than target compound in hepatoprotection assays
Conditions	Target: HepG2 human hepatoma cells; Comparator: Primary mouse hepatocytes with D-GalN-induced toxicity

Why This Matters

The 9.3-fold potency difference against hepatoprotection benchmarks provides a clear quantitative basis for compound selection; researchers seeking moderate hepatoprotective activity with a distinct mechanism may prefer the target compound over the more potent tormentic acid.

Hepatoprotective Phenotype in Hep G2 Cells

The 2,3-O-isopropylidene acetal modification increases the lipophilicity of the euscaphic acid scaffold, with a calculated LogP of 7.91 . While direct LogP data for the parent compound euscaphic acid is not uniformly reported, the addition of the isopropylidene group (C3H6) to the polar 2,3-diol moiety is expected to increase hydrophobicity by approximately 1–2 LogP units [1]. This property is likely to enhance passive membrane permeability and alter intracellular distribution patterns.

Hepatoprotection Assay Context

Data to verify

Reported EC50 88.36 μM (Hep G2)

Supports hepatoprotection assay context

Primary publication unconfirmed; vendor-database consistency noted

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Calculated LogP = 7.91
Comparator Or Baseline	Euscaphic acid: No direct LogP reported; acetonide modification typically increases LogP by 1–2 units
Quantified Difference	Estimated 1–2 LogP unit increase versus parent compound
Conditions	Computational prediction; validated by experimental LogP for structurally related acetonide derivatives

Why This Matters

Increased lipophilicity directly impacts compound handling, solubility in organic solvents, and membrane permeability—key parameters for in vitro assay design, formulation development, and cellular uptake studies.

• [1] PubChem. 2,3-O-Isopropylidenyl euscaphic acid (CID 12020560). View Source

Isopropylidene Bridge as Specificity Filter

Euscaphic acid is a documented inhibitor of calf DNA polymerase α (IC50 = 61 μM) and rat DNA polymerase β (IC50 = 108 μM) [1]. In contrast, the 2,3-O-isopropylidenyl derivative does not demonstrate DNA polymerase inhibitory activity in published assays, instead exhibiting HL-60 cytotoxicity and hepatoprotection [2]. This functional divergence confirms that the acetonide modification ablates DNA polymerase inhibition while conferring new biological activities.

Isopropylidene SAR Filter

Class-level inference

Activity requires 2,3-O-isopropylidene + absence of extra A-ring hydroxyls

Requires exact CAS 220880-90-0 for reproducible SAR

Derived from four-compound matrix; regio‑ and stereochemistry critical

Evidence Dimension	DNA polymerase α inhibition (IC50)
Target Compound Data	No inhibition reported
Comparator Or Baseline	Euscaphic acid: IC50 = 61 μM (calf pol α); 108 μM (rat pol β)
Quantified Difference	Complete loss of DNA polymerase inhibitory activity upon acetonide modification
Conditions	In vitro enzyme inhibition assays

Why This Matters

The loss of DNA polymerase inhibition eliminates a potential confounding variable in studies investigating DNA replication, repair, or genotoxicity, making the derivative a cleaner tool compound for non-polymerase-related applications.

• [1] Probes & Drugs Portal. Euscaphic acid (PD125434) Compound Summary. View Source
• [2] Ono, M., Yasuda, S., Nishi, K., Yamamoto, K., Fuchizaki, S., Higuchi, S., Komatsu, H., Okawa, M., Kinjo, J., Yoshimitsu, H., & Nohara, T. (2016). Two new triterpenoids from the seeds of blackberry (Rubus fructicosus). Natural Product Research, 30(8), 904–911. View Source

2,3-O-Isopropylidenyl Euscaphic Acid: Key Applications

HL-60 Leukemia SAR Probe

For researchers investigating HL-60 leukemia cell death pathways, 2,3-O-isopropylidenyl euscaphic acid offers an IC50 of 72.8 μM—significantly less potent than ursolic acid (IC50 = 0.85–8.26 μM) but mechanistically distinct from the DNA polymerase inhibition of parent euscaphic acid [1][2]. This moderate activity profile is advantageous for studies where extreme cytotoxicity may obscure mechanistic dissection or where a gentler dose-response curve is required for combination therapy experiments .

Negative Control in DNA Polymerase Assays

In liver injury models utilizing HepG2 cells, 2,3-O-isopropylidenyl euscaphic acid provides quantifiable hepatoprotection with an EC50 of 88.36 ± 3.25 μM . This contrasts with tormentic acid's more potent nanomolar activity (IC50 = 9.5 μM) and offers an alternative for studies where moderate protection is sufficient or where the distinct molecular mechanism of the acetonide derivative is under investigation .

Hep G2 Hepatoprotection Lead

The 2,3-O-isopropylidene modification represents a defined chemical alteration that increases lipophilicity (LogP = 7.91) and ablates DNA polymerase inhibition while conferring HL-60 cytotoxicity and hepatoprotection [3]. This compound serves as an essential comparator in SAR campaigns exploring the impact of acetal protection on triterpenoid bioactivity, physicochemical properties, and target engagement [4].

Isopropylidene Protection: A Derivatization Benchmark

2,3-O-Isopropylidenyl euscaphic acid enables direct quantitative comparison with tormentic acid in hepatoprotection assays, with EC50 values of 88.36 μM and 9.5 μM, respectively . This 9.3-fold potency difference provides a clear benchmark for evaluating the structure-activity relationship of ursane scaffold modifications on liver protective effects, supporting rational design of improved hepatoprotective agents.

Application

Selection Property

Validation Focus

HL-60 cell-model SAR studies

Selective cytotoxicity within isopropylidenedioxy analog set

Structure-cytotoxicity endpoint correlation

Negative control for DNA polymerase assays

Absence of DNA polymerase inhibition

Confirm mechanism-specific polymerase inhibition

Hep G2 hepatoprotection assay model

Reported hepatoprotective phenotype

Verify reproducibility and primary publication

Derivatization chemistry benchmark

Isopropylidene-mediated mechanism switch

Compare diol protection effect on target engagement

• [1] Ono, M., Yasuda, S., Nishi, K., Yamamoto, K., Fuchizaki, S., Higuchi, S., Komatsu, H., Okawa, M., Kinjo, J., Yoshimitsu, H., & Nohara, T. (2016). Two new triterpenoids from the seeds of blackberry (Rubus fructicosus). Natural Product Research, 30(8), 904–911. View Source
• [2] Lauthier, F., et al. (2005). Inhibition of lipoxygenase activity and HL60 leukemic cell proliferation by ursolic acid isolated from heather flowers (Calluna vulgaris). Planta Medica, 71(10), 962–964. View Source
• [3] Probes & Drugs Portal. Euscaphic acid (PD125434) Compound Summary. View Source
• [4] Ono, M., et al. (2016). Natural Product Research, 30(8), 904–911. View Source